Cas no 1803597-24-1 (N-(3-aminobutyl)benzenesulfonamide hydrochloride)

• Product Name: N-(3-aminobutyl)benzenesulfonamide hydrochloride
• CAS No: 1803597-24-1
• MF: C₁₀H₁₇ClN₂O₂S
• MW: 264.772180318832
• MDL: MFCD28348283
• CID: 4617144
• PubChem ID: 112756542
• Update Time: 2025-10-29

N-(3-aminobutyl)benzenesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-aminobutyl)benzenesulfonamide hydrochloride

• MDL： MFCD28348283
• Inchi： 1S/C10H16N2O2S.ClH/c1-9(11)7-8-12-15(13,14)10-5-3-2-4-6-10;/h2-6,9,12H,7-8,11H2,1H3;1H
• InChI Key： QWRMILGLYLKTRP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)NCCC(N)C.Cl

Additional information on N-(3-aminobutyl)benzenesulfonamide hydrochloride

Recent Advances in the Study of N-(3-aminobutyl)benzenesulfonamide Hydrochloride (CAS: 1803597-24-1)

N-(3-aminobutyl)benzenesulfonamide hydrochloride (CAS: 1803597-24-1) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonamide moiety and aminobutyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific scrutiny.

The synthesis of N-(3-aminobutyl)benzenesulfonamide hydrochloride has been optimized to achieve high yields and purity, as reported in several recent publications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency. These methodological advancements have facilitated further investigations into its biological activities.

Pharmacological studies have revealed that N-(3-aminobutyl)benzenesulfonamide hydrochloride exhibits notable activity in modulating specific enzymatic pathways. For instance, it has been identified as a potential inhibitor of carbonic anhydrase isoforms, which are implicated in various pathological conditions, including glaucoma, epilepsy, and cancer. The compound's ability to selectively target these enzymes underscores its therapeutic potential and warrants further exploration.

In addition to its enzymatic inhibition properties, recent research has explored the compound's role in anti-inflammatory and antimicrobial applications. Preliminary in vitro and in vivo studies have demonstrated its efficacy in reducing inflammatory markers and inhibiting the growth of certain bacterial strains. These findings suggest that N-(3-aminobutyl)benzenesulfonamide hydrochloride could serve as a lead compound for developing novel anti-inflammatory and antimicrobial agents.

Despite these promising results, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, pharmacokinetics, and toxicity profiles need to be addressed through comprehensive preclinical studies. Researchers are currently investigating various formulation strategies to enhance the compound's stability and delivery, aiming to optimize its therapeutic efficacy.

In conclusion, N-(3-aminobutyl)benzenesulfonamide hydrochloride (CAS: 1803597-24-1) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its multifaceted pharmacological properties and potential therapeutic applications make it a valuable subject for ongoing and future research. Continued efforts to elucidate its mechanisms of action and optimize its pharmacological profile will be crucial in realizing its full potential in clinical settings.